Cas no 859486-61-6 (Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 859486-61-6
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 4788837
• Update Time: 2025-06-07

Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(3-chlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• MLS000861733
• HMS2810H05
• ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate
• SMR000460517
• ST51042233
• Ethyl 2-((3-chlorophenyl)amino)-4-methylthiazole-5-carboxylate
• Ethyl 2-(3-Chloro-phenylamino)-4-methyl-thiazole-5-carboxylate
• ethyl 2-(3-chlorophenylamino)-4-methylthiazole-5-carboxylate
• Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H13ClN2O2S/c1-3-18-12(17)11-8(2)15-13(19-11)16-10-6-4-5-9(14)7-10/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key： FSMXCYHPQNMLCP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC(C)=C(C(=O)OCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 4.4
• Topological Polar Surface Area: 79.5

Experimental Properties

• Melting Point: 124-126°C

Additional information on Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate

Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate, with the CAS number 859486-61-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science.

The molecular structure of Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate is characterized by a thiazole ring system substituted with an ethoxycarbonyl group at position 5 and a methyl group at position 4. The anilino group at position 2 is further substituted with a chlorine atom at the meta position of the aromatic ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of antitumor agents by leveraging its ability to interact with specific biological targets such as kinases and proteases. The presence of the chlorine atom in the anilino group enhances the molecule's lipophilicity, which is crucial for its absorption and bioavailability in biological systems.

In addition to its pharmacological applications, Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate has shown promise in materials science as a building block for constructing advanced functional materials. Its thiazole core can serve as a scaffold for designing self-assembling molecules or stimuli-responsive polymers, which are highly sought after in nanotechnology and sensor applications.

The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as thiourea and aldehydes or ketones. The key steps often include cyclization reactions to form the thiazole ring followed by substitution reactions to introduce the desired substituents. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity.

From an environmental perspective, Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a topic of concern for ecotoxicologists due to its potential impact on aquatic organisms.

In conclusion, Ethyl 2-(3-chloroanilino)-4-methyl-1,3-thiazole-5-carboxylate (CAS No: 859486-61-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool for researchers in their quest for innovative solutions in drug discovery and materials development.